1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(2,4-dimethylanilino)-2-oxoethyl]-N-(2-thiophen-2-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H29N3O2S/c1-16-5-6-20(17(2)14-16)24-21(26)15-25-11-8-18(9-12-25)22(27)23-10-7-19-4-3-13-28-19/h3-6,13-14,18H,7-12,15H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key: YYTIJHISMJJNGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NCCC3=CC=CS3)C
• Molecular Formula: C22H29N3O2S
• Molecular Weight: 399.6 g/mol
• CAS No.: 1203421-00-4

Description

1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H29N3O2S and its molecular weight is 399.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound 1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide, due to its complex structure, has been a subject of interest in the synthesis of polyamides and hybrid molecules with potential biological activities. Research in this area focuses on the creation of novel compounds that can serve various scientific and medicinal purposes.

• Polyamide Synthesis : The synthesis of polyamides containing nucleobases like uracil and adenine has been explored through reactions involving similar structural motifs to the compound . These polyamides, with molecular weights ranging from about 1000 to 5000, demonstrate solubility in water, indicating potential for further biological applications (Hattori & Kinoshita, 1979).

• Hybrid Molecule Synthesis : Another study involves the microwave-assisted synthesis of hybrid molecules incorporating penicillanic or cephalosporanic acid moieties, showcasing the potential for generating compounds with antimicrobial, antilipase, and antiurease activities. This suggests a framework for creating novel antibiotics and therapeutic agents (Başoğlu et al., 2013).

• Antimicrobial and Antituberculosis Activity : Thiazole-aminopiperidine hybrid analogues have been designed and synthesized, targeting Mycobacterium tuberculosis GyrB inhibitors. These compounds show promise in antituberculosis activity, highlighting the potential use of similar compounds in combating bacterial infections (Jeankumar et al., 2013).

• Antinociceptive Activity : Research into N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, which share structural characteristics with the compound of interest, has shown potential antinociceptive (pain-relieving) activities. This opens avenues for the development of new analgesic drugs (Shipilovskikh et al., 2020).